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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B7771434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of isoamyl benzoate as a

fragrance ingredient, including its physicochemical properties, olfactory profile, and

recommended protocols for its evaluation and use in perfumery and cosmetic formulations.

Introduction
Isoamyl benzoate (3-methylbutyl benzoate) is a versatile ester widely utilized in the fragrance

and flavor industries.[1][2] It is valued for its pleasant, sweet, and fruity aroma, contributing to

the overall sensory experience of a wide range of products, including fine fragrances, personal

care items, and candles.[1][2] This document outlines the key characteristics of isoamyl
benzoate and provides detailed protocols for its sensory and stability evaluation.

Physicochemical Properties
A summary of the key physicochemical properties of isoamyl benzoate is presented in Table

1. This data is essential for formulation development, ensuring compatibility with other

ingredients and predicting its behavior in different matrices.
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Property Value Reference

Synonyms
Isopentyl benzoate, 3-

Methylbutyl benzoate
[3]

CAS Number 94-46-2 [3]

Molecular Formula C12H16O2 [1]

Molecular Weight 192.25 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor
Sweet, balsamic, fruity, green,

waxy
[4][5]

Boiling Point 261-262 °C [5]

Density 0.99 g/mL at 25 °C [5]

Refractive Index n20/D 1.492 - 1.496 [1]

Solubility
Insoluble in water; soluble in

alcohol
[6]

Purity ≥98% [5]

Flash Point 89 °C (closed cup) [6]

Substantivity 96 hours on a smelling strip [4]

Olfactory Profile and Application
Isoamyl benzoate possesses a complex and concentration-dependent olfactory profile,

making it a valuable ingredient for perfumers.

General Description: Sweet, balsamic, with fruity and green nuances.[3][4][7]

Dual Functionality:

At higher concentrations (up to 15%): It acts as a blender and harmonizer, softening harsh

notes and adding a sweet, waxy, balsamic character to floral and fruity accords.[7]
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At lower concentrations (0.1% or less): It exhibits a powerful vegetal and green character,

reminiscent of tomato leaf.[7]

This dual nature allows for its use in a wide range of fragrance types, from sweet florals to

fresh, green compositions. It is particularly effective in ylang-ylang, jasmine, and tropical fruit

accords.[7] Due to its low volatility and high substantivity, it also functions as an excellent

fixative, prolonging the longevity of a fragrance on the skin.[7]

Experimental Protocols
The following sections detail standardized protocols for the sensory and stability evaluation of

isoamyl benzoate.

Sensory analysis is crucial for characterizing the olfactory properties of isoamyl benzoate and

its performance in a fragrance formulation. The following protocols are based on established

sensory evaluation techniques.[8][9]

This protocol aims to systematically describe the odor profile of isoamyl benzoate at different

concentrations and assess the intensity of each descriptor.

Objective: To quantitatively describe the olfactory characteristics of isoamyl benzoate at

various dilutions.

Materials:

Isoamyl benzoate (≥98% purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass vials with caps

Pipettes

Smelling strips

Panel of trained sensory assessors (minimum of 8)

Sensory evaluation booths with controlled ventilation and lighting
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Procedure:

Sample Preparation: Prepare a series of dilutions of isoamyl benzoate in the chosen

solvent. Suggested concentrations to evaluate its dual functionality are: 15%, 5%, 1%, 0.1%,

and 0.01% (w/w).

Panelist Training: Train panelists on a lexicon of olfactory descriptors relevant to balsamic,

fruity, green, and vegetal notes. Reference standards for each descriptor should be provided.

Evaluation:

Dip smelling strips into each dilution for a standardized amount of time (e.g., 2 seconds).

Present the smelling strips to the panelists in a randomized order.

Panelists evaluate the odor of each sample and rate the intensity of each relevant

descriptor on a structured scale (e.g., a 10-point scale where 0 = not perceptible and 10 =

very strong).

Data Analysis: Analyze the intensity ratings for each descriptor at each concentration.

Statistical analysis (e.g., ANOVA) can be used to determine significant differences in the

odor profile at different concentrations.

Expected Outcome: A detailed sensory profile of isoamyl benzoate at different concentrations,

highlighting its transition from a sweet, balsamic blender to a green, vegetal note.

Experimental Workflow for Quantitative Descriptive Analysis

Sample Preparation Sensory Evaluation Data Analysis

Prepare Dilutions
(15%, 5%, 1%, 0.1%, 0.01%) Prepare Smelling Strips Present Samples to Panelists

(Randomized Order)
Panelists Rate Intensity

of Descriptors Analyze Intensity Ratings Generate Sensory Profile

Click to download full resolution via product page

Caption: Workflow for the quantitative descriptive analysis of isoamyl benzoate.
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This protocol is used to determine if a perceptible difference exists between two fragrance

formulations, for example, one containing isoamyl benzoate and a control.

Objective: To determine if the addition of isoamyl benzoate at a specific concentration creates

a perceivable difference in a fragrance base.

Materials:

Fragrance base (control)

Fragrance base with a specific concentration of isoamyl benzoate (test sample)

Identical, coded sample containers

Panel of sensory assessors (minimum of 24)

Sensory evaluation booths

Procedure:

Sample Presentation: Present each panelist with three samples: two are identical (either

both control or both test), and one is different. The order of presentation should be

randomized for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB).[10][11]

Evaluation: Instruct panelists to smell each sample from left to right and identify the "odd" or

different sample.[8][10]

Data Collection: Record the number of correct and incorrect identifications.

Data Analysis: Analyze the results using a statistical table for triangle tests to determine if the

number of correct identifications is statistically significant (p < 0.05).

Expected Outcome: A statistically supported conclusion on whether the presence of isoamyl
benzoate at the tested concentration produces a noticeable change in the fragrance.

Logical Relationship for Triangle Test Setup

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.sensorysociety.org/knowledge/sspwiki/Pages/Triangle%20Test.aspx
https://ffc.alfa-chemistry.com/triangle-test.html
https://www.campdenbri.co.uk/videos/sensory-triangle-testing.php
https://www.sensorysociety.org/knowledge/sspwiki/Pages/Triangle%20Test.aspx
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Sets

Randomized Presentation to Panelist

Panelist Task

Result

Control, Control, Test

AAB ABA BAA

Test, Test, Control

BBA BAB ABB

Identify the 'Odd' Sample

Correct Identification Incorrect Identification

Click to download full resolution via product page

Caption: Logical flow of a triangle test for fragrance discrimination.

Stability testing is essential to ensure that a fragrance containing isoamyl benzoate maintains

its intended physical and chemical properties, as well as its olfactory character, over time and

under various storage conditions.[12][13]

Objective: To evaluate the stability of isoamyl benzoate in a finished product (e.g., eau de

toilette, lotion) under accelerated and real-time conditions.

Materials:

Finished product containing isoamyl benzoate

Control sample (product base without fragrance)

Storage containers identical to the final packaging
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Controlled environment chambers (for temperature and humidity)

UV light cabinet

pH meter

Viscometer

Gas chromatograph-mass spectrometer (GC-MS)

Trained sensory panel

Procedure:

Sample Storage: Store samples of the finished product and the control under the following

conditions:

Accelerated Conditions:

Elevated temperature: 40°C and 50°C

Freeze-thaw cycles: -10°C for 24 hours followed by 25°C for 24 hours (3 cycles)

UV light exposure: Continuous exposure in a UV light cabinet

Real-Time Conditions:

25°C with 60% relative humidity

Evaluation Intervals: Evaluate the samples at baseline (T=0) and at regular intervals (e.g., 1,

2, 3, and 6 months for accelerated testing; 6, 12, 18, and 24 months for real-time testing).

Parameters to Evaluate:

Physical Properties: Color, clarity, pH, and viscosity.

Chemical Properties: Concentration of isoamyl benzoate and formation of potential

degradation products, analyzed by GC-MS.
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Olfactory Properties: Changes in the odor profile, evaluated by a trained sensory panel.

Data Analysis: Compare the results at each time point to the baseline data. Any significant

changes in the physical, chemical, or olfactory properties indicate potential stability issues.

Expected Outcome: A comprehensive stability profile of the fragrance formulation containing

isoamyl benzoate, allowing for the prediction of its shelf life and performance under typical

consumer use.

Experimental Workflow for Accelerated Stability Testing

Sample Storage Conditions

Evaluation at Intervals (T=0, 1, 2, 3, 6 months)

Data Analysis

Elevated Temperature
(40°C, 50°C)

Physical Properties
(Color, pH, Viscosity)

Chemical Analysis
(GC-MS)Olfactory Evaluation

Freeze-Thaw Cycles
(-10°C / 25°C) UV Light Exposure

Compare to Baseline

Generate Stability Profile

Click to download full resolution via product page

Caption: Workflow for the accelerated stability testing of a fragrance containing isoamyl
benzoate.

Safety and Regulatory Information
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Safety: Isoamyl benzoate has been assessed by the Research Institute for Fragrance

Materials (RIFM) and is considered safe for use in consumer products at current levels.[3] A

6% solution was found to be non-irritating and non-sensitizing to human skin.[4] The oral

LD50 in rats is 6330 mg/kg, and the dermal LD50 in rabbits is >5000 mg/kg, indicating low

acute toxicity.[4]

Regulatory Status: Isoamyl benzoate is listed on major chemical inventories, including

those in the US (TSCA), Canada (DSL), and Australia (AICS).[6] It is also listed by the Flavor

and Extract Manufacturers Association (FEMA) as a flavoring substance (FEMA number

2058).[5] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has concluded

that there is no safety concern at current levels of intake when used as a flavoring agent.[14]

IFRA: The International Fragrance Association (IFRA) has not issued any restrictions on the

use of isoamyl benzoate in fragrance compounds.[6]

Conclusion
Isoamyl benzoate is a valuable and versatile fragrance ingredient with a unique,

concentration-dependent olfactory profile. Its sweet, balsamic, and fruity notes, combined with

its excellent fixative properties, make it suitable for a wide range of applications in perfumery

and cosmetics. The protocols outlined in these application notes provide a framework for the

systematic evaluation of its sensory characteristics and stability, ensuring the development of

high-quality and long-lasting fragranced products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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